Cas no 1890728-09-2 (3-2-(aminooxy)propan-2-ylphenol)

• Product Name: 3-2-(aminooxy)propan-2-ylphenol
• CAS No: 1890728-09-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6073191
• PubChem ID: 117104893
• Update Time: 2025-06-08

3-2-(aminooxy)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 3-2-(aminooxy)propan-2-ylphenol
• 3-[2-(aminooxy)propan-2-yl]phenol
• EN300-1801184
• 1890728-09-2

• Inchi： 1S/C9H13NO2/c1-9(2,12-10)7-4-3-5-8(11)6-7/h3-6,11H,10H2,1-2H3
• InChI Key： BWKGDNBACBZYAV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC=C(C=1)O)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-2-(aminooxy)propan-2-ylphenol

Comprehensive Overview of 3-2-(Aminooxy)propan-2-ylphenol (CAS No. 1890728-09-2): Properties, Applications, and Industry Insights

The compound 3-2-(aminooxy)propan-2-ylphenol (CAS No. 1890728-09-2) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. Characterized by a phenol core substituted with an aminooxy functional group, this compound exhibits versatile reactivity, making it valuable for conjugation reactions and prodrug development. Its propan-2-yl linker enhances stability while maintaining synthetic flexibility, a critical requirement in modern drug design.

Recent studies highlight the role of 3-2-(aminooxy)propan-2-ylphenol in bioconjugation techniques, particularly in antibody-drug conjugates (ADCs)—a hot topic in oncology research. The aminooxy moiety enables efficient oxime ligation with carbonyl groups under mild conditions, addressing industry demands for site-specific modifications. This aligns with trending searches like "non-toxic linker chemistry" and "controlled drug release platforms," reflecting its relevance in targeted therapies.

From an industrial perspective, the compound’s water solubility and pH stability (pH 4–8) make it suitable for formulations requiring biocompatibility. Analytical data reveals a molecular weight of 181.22 g/mol and a logP of ~1.2, indicating balanced lipophilicity—an attribute frequently queried in "structure-activity relationship" (SAR) optimization discussions. These properties position CAS No. 1890728-09-2 as a candidate for prodrug synthesis, a growing niche in drug delivery systems.

Emerging applications extend to agrochemicals, where its phenol-derived structure serves as a scaffold for herbicidal agents. Patent analyses show derivatives of 3-2-(aminooxy)propan-2-ylphenol being explored for controlled-release formulations—a response to sustainability-focused queries like "eco-friendly pesticide additives." Regulatory evaluations confirm its compliance with major chemical inventories (e.g., TSCA, REACH), a critical factor for manufacturers addressing "green chemistry" trends.

Synthetic protocols for this compound often involve protection-deprotection strategies for the aminooxy group, a technique widely discussed in organic chemistry forums. Optimized routes achieve yields >75% via nucleophilic substitution, as cited in recent journals. Such methodologies resonate with search terms like "high-yield heterocyclic synthesis," underscoring its appeal to process chemists.

In conclusion, 3-2-(aminooxy)propan-2-ylphenol (CAS No. 1890728-09-2) bridges multiple disciplines, from precision medicine to sustainable agriculture. Its dual functionality—combining phenolic antioxidants with aminooxy reactivity—answers contemporary demands for multifunctional building blocks, solidifying its role in next-generation chemical innovation.